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Compound of Interest

Compound Name: 11-Hydroxyrankinidine

Cat. No.: B14863862

11-Hydroxyrankinidine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Hydroxyrankinidine is a naturally occurring alkaloid compound isolated from the plant
Gelsemium elegans.[1] As a member of the complex indole alkaloid family, it represents a
scaffold of significant interest for medicinal chemistry and drug discovery due to the diverse
biological activities exhibited by related compounds. This technical guide provides a
comprehensive overview of the known physical and chemical properties of 11-
Hydroxyrankinidine, alongside generalized experimental protocols for its isolation and
characterization. Furthermore, this document outlines a typical workflow for the biological
evaluation of such a novel natural product.

Physicochemical Properties

Quantitative data for 11-Hydroxyrankinidine is summarized in the table below. It is important
to note that while some key identifiers and properties have been established, other
fundamental data such as melting point, boiling point, and pKa are not readily available in the
current body of scientific literature.
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Property Value Source
Molecular Formula C20H24N204 [1]
Molecular Weight 356.42 g/mol [1]
CAS Number 122590-03-8 [1]

White Crystalline Solid

Appearance (General for alkaloids)

Solubility 10 mM in DMSO [1]
Melting Point Not Reported

Boiling Point Not Reported

pKa Not Reported

Experimental Protocols

While specific experimental protocols for the isolation and analysis of 11-Hydroxyrankinidine
are not extensively detailed in the literature, the following represents a generalized
methodology based on standard practices for the extraction and characterization of alkaloids
from Gelsemium elegans.

General Isolation Protocol for Alkaloids from Gelsemium
elegans

This protocol describes a typical procedure for the extraction and fractionation of alkaloids from
plant material.
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Caption: Generalized workflow for the isolation of alkaloids.

Structural Characterization Workflow
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The definitive identification of 11-Hydroxyrankinidine and the confirmation of its molecular
structure would typically involve a suite of spectroscopic techniques.
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Caption: Workflow for structural elucidation of a natural product.
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Biological Activity and Signaling Pathways

Specific signaling pathways and molecular targets for 11-Hydroxyrankinidine have not yet
been elucidated in the scientific literature. The following diagram illustrates a generalized
workflow for identifying the biological activity and mechanism of action for a novel natural
product like 11-Hydroxyrankinidine.
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Caption: Workflow for determining the biological activity of a novel compound.

Conclusion

11-Hydroxyrankinidine is a structurally intriguing natural product with potential for further
scientific investigation. While foundational physicochemical data is partially available, further
characterization is required to establish a complete profile. The generalized protocols and
workflows provided in this guide offer a framework for researchers and drug development
professionals to approach the study of this and other novel alkaloids. Future research should
focus on determining the missing physical properties, elucidating its biosynthetic pathway, and
exploring its pharmacological activities to unlock its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b14863862?utm_src=pdf-body-img
https://www.benchchem.com/product/b14863862?utm_src=pdf-body
https://www.benchchem.com/product/b14863862?utm_src=pdf-custom-synthesis
https://immunomart.com/product/11-hydroxyrankinidine/
https://www.benchchem.com/product/b14863862#physical-and-chemical-properties-of-11-hydroxyrankinidine
https://www.benchchem.com/product/b14863862#physical-and-chemical-properties-of-11-hydroxyrankinidine
https://www.benchchem.com/product/b14863862#physical-and-chemical-properties-of-11-hydroxyrankinidine
https://www.benchchem.com/product/b14863862#physical-and-chemical-properties-of-11-hydroxyrankinidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14863862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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